Cas no 5578-42-7 (Dichlorocyclohexylmethylsilane)

• Product Name: Dichlorocyclohexylmethylsilane
• CAS No: 5578-42-7
• MF: C₇H₁₄Cl₂Si
• MW: 197.177561283112
• MDL: MFCD00046333
• CID: 383005
• PubChem ID: 87566407
• Update Time: 2025-10-24

Dichlorocyclohexylmethylsilane Chemical and Physical Properties

Names and Identifiers

• Dichloro(cyclohexyl)(methyl)silane
• Dichlorocyclohexylmethylsilane
• Cyclohexane,(dichloromethylsilyl)-
• METHYLCYCLOHEXYLDICHLOROSILANE
• dichlorocyclohexylmethyl-silan
• cyclohexylmethyldichlorosilane
• Silane, dichlorocyclohexylmethyl-
• Dichloro-cyclohexyl-methylsilane
• Cyclohexane, (dichloromethylsilyl)-
• YUYHCACQLHNZLS-UHFFFAOYSA-N
• Cyclohexylmethyldichlorosilane, 97+%
• cyclohexyl methyl dichlorosilane
• Cyclohexyl-dichloro-methylsilane
• Cyclohexyl-methyl-dichlorosilane
• Dichloro(cyclohexyl)methylsilane
• dichloro(cyclohexyl)-methylsila
• EINECS 226-956-0
• EC 226-956-0
• DTXSID70971157
• D89401
• FT-0635773
• dichloro(cyclohexyl)-methylsilane
• 5578-42-7
• SCHEMBL202812
• YUYHCACQLHNZLS-UHFFFAOYSA-
• AKOS022172532
• Dichlorcyclohexylmethylsilane
• MFCD00046333
• Dichloro(cyclohexyl)methylsilane #
• Cyclohexylmethyldichlorosilane; 97%
• InChI=1/C7H14Cl2Si/c1-10(8,9)7-5-3-2-4-6-7/h7H,2-6H2,1H3
• CM8645
• DB-052795

• MDL： MFCD00046333
• Inchi： 1S/C7H14Cl2Si/c1-10(8,9)7-5-3-2-4-6-7/h7H,2-6H2,1H3
• InChI Key： YUYHCACQLHNZLS-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C1CCCCC1)Cl

Computed Properties

• Exact Mass: 196.02400
• Monoisotopic Mass: 196.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.094 g/mL at 20 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 202°C
• Flash Point: 66°C
• Refractive Index: n20/D 1.471
• PSA: 0.00000
• LogP: 3.87030
• Solubility: Not determined

Dichlorocyclohexylmethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：S26-S36/37/39-S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Dichlorocyclohexylmethylsilane

Recent Advances in the Application of Dichlorocyclohexylmethylsilane (CAS: 5578-42-7) in Chemical and Biomedical Research

Dichlorocyclohexylmethylsilane (CAS: 5578-42-7) is a versatile organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of organic synthesis, materials science, and biomedical research. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and emerging applications in drug discovery and biomaterial development.

Recent studies have highlighted the importance of Dichlorocyclohexylmethylsilane as a key intermediate in the synthesis of functionalized silanes, which are widely used in surface modification, catalysis, and polymer chemistry. A 2023 study published in the Journal of Organometallic Chemistry demonstrated its efficacy as a precursor for the preparation of cyclohexyl-functionalized siloxanes, which exhibit enhanced thermal stability and hydrophobicity compared to their linear counterparts. The researchers utilized advanced spectroscopic techniques, including ²⁹Si NMR and FT-IR, to characterize the structural properties of these novel materials.

In the biomedical field, Dichlorocyclohexylmethylsilane has shown promise as a building block for the development of drug delivery systems. A groundbreaking 2024 study in Advanced Healthcare Materials reported the synthesis of silane-based nanocarriers using this compound, which demonstrated improved loading capacity for hydrophobic anticancer drugs. The researchers attributed this enhancement to the compound's ability to form stable interactions with drug molecules through hydrophobic and van der Waals forces, while maintaining biocompatibility with mammalian cells.

The compound's reactivity has also been explored in the context of bioconjugation chemistry. Recent work published in Bioconjugate Chemistry (2023) described its application in the site-specific modification of proteins, where it served as a linker for attaching fluorescent probes to therapeutic antibodies. This approach offers advantages over traditional conjugation methods, including higher selectivity and reduced protein denaturation, making it particularly valuable for the development of antibody-drug conjugates (ADCs).

From a safety and regulatory perspective, ongoing research is investigating the environmental fate and toxicological profile of Dichlorocyclohexylmethylsilane. Preliminary results from a 2024 environmental risk assessment suggest that while the compound exhibits moderate persistence in aquatic systems, it undergoes rapid hydrolysis under alkaline conditions, potentially mitigating long-term ecological impacts. These findings are particularly relevant for industrial applications where large-scale use of the compound is anticipated.

Looking ahead, several research groups are exploring the potential of Dichlorocyclohexylmethylsilane in emerging areas such as bioelectronic interfaces and responsive biomaterials. Early-stage investigations have demonstrated its utility in creating hybrid organic-inorganic coatings for neural electrodes, with preliminary results showing improved signal transduction and reduced inflammatory response. These developments underscore the compound's versatility and its growing importance in bridging chemical innovation with biomedical applications.